N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide
Overview
Description
N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide, also known as PFTBA, is a chemical compound that has been widely used in scientific research. It is a small molecule that has been shown to have a variety of biological effects, making it a useful tool for studying different biological processes.
Mechanism of Action
The mechanism of action of N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide is not fully understood. However, it is thought to act by binding to specific sites on ion channels, altering their conformation and activity. This leads to changes in the flow of ions across cell membranes, which can have a variety of biological effects.
Biochemical and Physiological Effects:
N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of ion channels in neurons, muscle cells, and other cell types. This can lead to changes in the excitability of cells, as well as changes in the release of neurotransmitters and other signaling molecules.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide in lab experiments is its specificity. It has been shown to have a high degree of selectivity for certain types of ion channels, making it a useful tool for studying their function. However, one limitation of using N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide is its potential toxicity. It is important to use appropriate safety precautions when handling and using this compound.
Future Directions
There are several future directions for research involving N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide. One area of interest is in the study of ion channelopathies, which are diseases caused by mutations in ion channels. N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide may be a useful tool for studying the effects of these mutations on ion channel function. Additionally, N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide may have potential therapeutic applications, particularly in the treatment of neurological disorders such as epilepsy and chronic pain. Further research is needed to explore these potential applications.
Scientific Research Applications
N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide has been used in a variety of scientific research applications. One of its main uses is in the study of ion channels, which are important proteins that regulate the flow of ions across cell membranes. N-(4-(furan-3-yl)benzyl)-2-(trifluoromethyl)benzamide has been shown to modulate the activity of several different types of ion channels, making it a useful tool for studying their function.
properties
IUPAC Name |
N-[[4-(furan-3-yl)phenyl]methyl]-2-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14F3NO2/c20-19(21,22)17-4-2-1-3-16(17)18(24)23-11-13-5-7-14(8-6-13)15-9-10-25-12-15/h1-10,12H,11H2,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PURXUWFPSKBFAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC2=CC=C(C=C2)C3=COC=C3)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401175755 |
Source
|
| Record name | Benzamide, N-[[4-(3-furanyl)phenyl]methyl]-2-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401175755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2034455-40-6 |
Source
|
| Record name | Benzamide, N-[[4-(3-furanyl)phenyl]methyl]-2-(trifluoromethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2034455-40-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzamide, N-[[4-(3-furanyl)phenyl]methyl]-2-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401175755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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